N-(4-(5-(4-fluorophenyl)-1-tosyl-4,5-dihydro-1H-pyrazol-3-yl)phenyl)methanesulfonamide

• IUPAC Name: N-[4-[3-(4-fluorophenyl)-2-(4-methylphenyl)sulfonyl-3,4-dihydropyrazol-5-yl]phenyl]methanesulfonamide
• InChI: InChI=1S/C23H22FN3O4S2/c1-16-3-13-21(14-4-16)33(30,31)27-23(18-5-9-19(24)10-6-18)15-22(25-27)17-7-11-20(12-8-17)26-32(2,28)29/h3-14,23,26H,15H2,1-2H3
• InChI Key: ICEZTWJZTNXXTE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)N2C(CC(=N2)C3=CC=C(C=C3)NS(=O)(=O)C)C4=CC=C(C=C4)F
• Molecular Formula: C23H22FN3O4S2
• Molecular Weight: 487.6 g/mol

Description

N-(4-(5-(4-fluorophenyl)-1-tosyl-4,5-dihydro-1H-pyrazol-3-yl)phenyl)methanesulfonamide is a useful research compound. Its molecular formula is C23H22FN3O4S2 and its molecular weight is 487.56. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Analysis

• Catalytic Asymmetric Additions : The compound has been involved in studies exploring catalytic asymmetric additions, showcasing its utility in creating complex molecules with high stereochemical precision. This process enables the synthesis of compounds incorporating sulfone and fluorine, showcasing the compound's role in facilitating complex chemical transformations (Bhosale et al., 2022).

• COX-2 Inhibition : Research on derivatives of this compound highlights their significance in the development of COX-2 inhibitors, which are crucial for their anti-inflammatory properties. The presence of the methanesulfonamide group, particularly at specific positions on the phenyl ring, has been demonstrated to enhance COX-2 inhibitory activity, leading to potent and selective inhibitors (Singh et al., 2004).

• Regio- and Enantioselective Allylic Alkylation : Studies have shown the compound's utility in regio- and enantioselective allylic alkylation reactions. Such reactions are pivotal for the synthesis of enantiopure compounds, further demonstrating the compound's applicability in creating pharmacologically relevant molecules with high enantiomeric excess (Liu et al., 2009).

• Fluorination Reactions : The compound plays a critical role in fluorination reactions, contributing to the synthesis of fluorinated molecules. These molecules are significant in the development of materials and drugs due to the unique properties imparted by the fluorine atoms (McCarthy et al., 1990).

Molecular Interaction Studies

• Supramolecular Assembly : Research on derivatives of this compound has contributed to the understanding of supramolecular assemblies. The study of nimesulidetriazole derivatives, closely related to the compound , has offered insights into the effect of substitution on molecular interactions and crystal structures, thereby enhancing our understanding of molecular design principles (Dey et al., 2015).